Cas no 85302-07-4 (2-(dimethylaminomethylene)cyclohexane-1,3-dione)

• Product name: 2-(dimethylaminomethylene)cyclohexane-1,3-dione
• CAS No: 85302-07-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD00172118
• CID: 60862
• PubChem ID: 359353

2-(dimethylaminomethylene)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-((Dimethylamino)methylene)cyclohexane-1,3-dione
• 2-[(Dimethylamino)methylene]cyclohexane-1,3-dione
• 2-(dimethylaminomethylidene)cyclohexane-1,3-dione
• 2-Dimethylaminomethylenecyclohexane-1,3-dione
• 2-((N,N-dimethylamino)methylene)cyclohexane-1,3-dione
• 2-[(Dimethylamino)methylene]-1,3-cyclohexanedione
• 2-[(dimethylamino)methylidene]cyclohexane-1,3-dione
• 2-dimethylaminomethylene-cyclohexan-1,3-dione
• 2-(dimethylaminomethylene)cyclohexane-1,3-dione
• 2-[(Dimethylamino)methylene]-1,3-cyclohexanedione (ACI)
• 2-((Dimethylamino)methylene)cyclohexan-1,3-dione
• NSC 620164
• 2-dimethylaminomethylene-1,3-cyclohexanedione
• NSC-620164
• SY083292
• 2-Dimethylaminomethylenecyclohexane-1,3-dione, AldrichCPR
• 2-[(dimethylamino)methylene]-cyclohexane-1,3-dione
• AKOS000674749
• Cyclohexane-1,3-dione, 2-dimethylaminomethylene-
• 85302-07-4
• DTXSID30326881
• BBL012938
• 2-(dimethylaminomethylene)-cyclohexane-1,3-dione
• EN300-26458
• SCHEMBL955853
• J-509276
• STK790242
• NSC620164
• 2-((dimethylamino)methylene)-cyclohexane-1,3-dione
• G10318
• Z57107745
• 2-((Dimethylamino)-methylene)cyclohexane-1,3-dione
• 2-Dimethylaminomethylene-cyclohexane-1,3-dione
• F0797-0075
• DB-020275
• 2-[(Dimethylamino)methylene]-1,3-cyclohexanedione #
• 2-(dimethylaminomethylene)-cyclohexane- 1,3-dione
• CS-0145586
• 2-[(Dimethylamino)methylene]cyclohexane-1.3-dione
• MFCD00172118
• 2-dimethylaminomethylidenecyclohexane-1,3-dione
• 1D-002

• MDL： MFCD00172118
• Inchi： 1S/C9H13NO2/c1-10(2)6-7-8(11)4-3-5-9(7)12/h6H,3-5H2,1-2H3
• InChI Key： USUMAAZJCOVPIN-UHFFFAOYSA-N
• SMILES： O=C1CCCC(=O)/C/1=C\N(C)C

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 274.5 °C at 760 mmHg
• Flash Point: 274.5 °C at 760 mmHg
• Refractive Index: 1.586
• PSA: 37.38000
• LogP: 0.75400

2-(dimethylaminomethylene)cyclohexane-1,3-dione Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

2-(dimethylaminomethylene)cyclohexane-1,3-dione Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous amides